Cas no 2230052-64-7 (Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-)

Technical Introduction: 5-Bromo-3-iodo-pyrazolo[1,5-a]pyrimidine is a halogenated heterocyclic compound featuring both bromine and iodine substituents on a pyrazolo[1,5-a]pyrimidine scaffold. This structure offers versatile reactivity, making it a valuable intermediate in medicinal chemistry and materials science. The presence of bromine and iodine at the 5- and 3-positions, respectively, enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. Its rigid fused-ring system enhances stability while maintaining synthetic flexibility. The compound is particularly useful in the development of pharmaceuticals, agrochemicals, and optoelectronic materials due to its tunable electronic properties and potential for diverse derivatization. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- structure

2230052-64-7 structure

Product Name:Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-

CAS No:2230052-64-7

MF:C₆H₃BrIN₃

MW:323.92

CID:5520554

PubChem ID:121231802

Update Time:2026-03-10

Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-
- 5-Bromo-3-iodopyrazolo[1,5-a]pyrimidine
- G66603
- MFCD30188736
- 2230052-64-7
- Inchi： 1S/C6H3BrIN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
- InChI Key： XYCVNPNIUMYCGU-UHFFFAOYSA-N
- SMILES： C12=C(I)C=NN1C=CC(Br)=N2

Computed Properties

Exact Mass: 322.85551g/mol
Monoisotopic Mass: 322.85551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30.2Å²

Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- Pricemore >>

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